Cas no 1190315-53-7 (methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate)

• Product Name: methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• CAS No: 1190315-53-7
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 2184158
• PubChem ID: 53413046
• Update Time: 2025-10-29

methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-azaindole-4-carboxylic acid methyl ester
• methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• methyl6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• 1190315-53-7
• BS-50462
• E76378
• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 6-bromo-, methyl ester
• CS-0367402
• DB-263820
• SB14233
• MFCD12962739

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)6-4-7(10)12-8-5(6)2-3-11-8/h2-4H,1H3,(H,11,12)
• InChI Key： RZNCQRTVXNRSPN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C2C=CNC2=N1

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate

Methyl 6-Bromo-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylate (CAS No. 1190315-53-7): A Versatile Building Block in Modern Organic Synthesis

The methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1190315-53-7) represents an important heterocyclic compound in contemporary pharmaceutical and materials chemistry. As a brominated pyrrolopyridine derivative, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

With the molecular formula C₉H₇BrN₂O₂ and a molecular weight of 255.07 g/mol, this pyrrolopyridine carboxylate exhibits unique electronic properties that make it valuable for structure-activity relationship (SAR) studies. The presence of both bromine and ester functional groups at strategic positions allows for diverse chemical transformations, enabling medicinal chemists to explore various molecular architectures.

Recent trends in drug discovery have shown increased interest in 6-bromo-pyrrolopyridine derivatives, particularly as scaffolds for targeted cancer therapies. The compound's ability to serve as a precursor for protein kinase inhibitors aligns with current research priorities in precision medicine. Its structural features allow for efficient palladium-catalyzed cross-coupling reactions, making it valuable for creating diverse compound libraries in high-throughput screening.

The synthetic utility of methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate extends beyond pharmaceuticals. Materials scientists have explored its potential in organic electronics, where pyrrolopyridine-based compounds demonstrate interesting optoelectronic properties. The bromine substituent provides an excellent handle for further functionalization through modern transition metal-catalyzed reactions, enabling the creation of complex conjugated systems for organic light-emitting diodes (OLEDs) and other advanced materials.

From a chemical perspective, the 1H-pyrrolo[2,3-b]pyridine core represents a privileged structure in medicinal chemistry, often referred to as a "drug-like scaffold." This particular derivative's methyl ester group offers synthetic flexibility, allowing conversion to various functional groups including amides, acids, and aldehydes. Such transformations are crucial in lead optimization processes during drug development.

Recent publications (2022-2023) highlight the growing importance of brominated heterocycles like this compound in fragment-based drug discovery. The bromine atom serves as an ideal point for diverse elaboration through Suzuki, Stille, or Sonogashira couplings, making this compound particularly valuable in combinatorial chemistry approaches. Researchers have successfully utilized it to create novel JAK2 inhibitors and other targeted therapeutics.

Quality control of methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate typically involves HPLC analysis with UV detection, ensuring high purity (>98%) for research applications. Proper storage conditions (2-8°C under inert atmosphere) maintain the compound's stability, as the bromine substituent can be sensitive to light-induced decomposition over extended periods.

The commercial availability of this pyrrolopyridine derivative from specialty chemical suppliers has increased significantly in recent years, reflecting its growing importance in drug discovery pipelines. Current pricing trends suggest stable demand, particularly from contract research organizations (CROs) and academic laboratories focused on kinase inhibitor development.

Environmental and safety considerations for handling 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid methyl ester follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation, in line with good laboratory practices.

Future research directions for this compound class may explore its potential in PROTAC (proteolysis targeting chimera) technology, an emerging area in drug discovery. The ability to functionalize both the bromine and ester positions makes this scaffold particularly interesting for designing bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases.

In analytical applications, methyl 6-bromo-pyrrolo[2,3-b]pyridine-4-carboxylate serves as a valuable reference standard for method development in LC-MS systems. Its distinct UV absorption profile and mass fragmentation pattern make it useful for optimizing analytical conditions in pharmaceutical quality control laboratories.

The compound's patent landscape shows increasing activity, particularly in applications related to immune-oncology targets. Several recent patent filings (2021-2023) describe derivatives of this bromopyrrolopyridine as key intermediates for novel therapeutic agents, indicating sustained interest from the pharmaceutical industry.

Academic interest in 1H-pyrrolo[2,3-b]pyridine-4-carboxylate derivatives continues to grow, with research groups exploring their use as fluorescent probes and sensors. The electron-rich nature of the pyrrolopyridine system, combined with the tunability offered by the bromine substituent, creates opportunities for developing new bioimaging agents with improved photophysical properties.

From a regulatory perspective, methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate is not currently listed on any controlled substance schedules, facilitating its use in international research collaborations. However, researchers should always verify local regulations before shipping or transferring the compound across jurisdictions.

The development of more efficient synthetic routes to this pyrrolopyridine building block remains an active area of investigation. Recent advances in continuous flow chemistry have shown promise for improving the scalability and sustainability of its production, addressing growing demand from the pharmaceutical sector while reducing environmental impact.